![molecular formula C15H20F2N2O2 B5169673 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide](/img/structure/B5169673.png)
2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide, also known as DFPP, is a synthetic compound used in scientific research. This compound is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are natural compounds that regulate various physiological processes, including pain, inflammation, and appetite. Therefore, DFPP has potential therapeutic applications for various conditions, including pain, anxiety, and obesity.
Mechanism of Action
The mechanism of action of 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide involves the inhibition of FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which act on cannabinoid receptors in the nervous system. This leads to the modulation of various physiological processes, including pain, inflammation, and appetite.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects in the body. The inhibition of FAAH leads to increased levels of endocannabinoids, which act on cannabinoid receptors in the nervous system. This leads to the modulation of various physiological processes, including pain, inflammation, and appetite. This compound has also been shown to reduce anxiety-like behavior in animal models, suggesting potential therapeutic applications for anxiety disorders.
Advantages and Limitations for Lab Experiments
2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has several advantages for lab experiments. It is a potent inhibitor of FAAH, which allows for the modulation of endocannabinoid levels in the body. This compound can be used in various assays to study the role of endocannabinoids in physiological processes. However, this compound also has limitations for lab experiments. It is a synthetic compound that requires expertise in organic chemistry for its synthesis. This compound may also have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide. One area of research is the development of more potent and selective FAAH inhibitors. This can lead to the development of more effective therapies for pain, anxiety, and other conditions. Another area of research is the study of the role of endocannabinoids in various physiological processes. This can lead to a better understanding of the endocannabinoid system and its potential therapeutic applications. Finally, the development of novel delivery methods for this compound can improve its pharmacokinetic properties and increase its effectiveness as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide involves several chemical reactions. The starting material is 2,4-difluorophenol, which is reacted with thionyl chloride to form the corresponding chlorosulfonate. This intermediate is then reacted with N-methylpiperidine to form the desired product, this compound. The synthesis of this compound is a multi-step process that requires expertise in organic chemistry and careful handling of the reagents.
Scientific Research Applications
2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been extensively studied in scientific research for its potential therapeutic applications. One of the main areas of research is pain management. This compound has been shown to reduce pain in animal models of acute and chronic pain. This effect is mediated by the inhibition of FAAH, which leads to increased levels of endocannabinoids in the body. Endocannabinoids act on cannabinoid receptors in the nervous system, which modulate pain transmission.
Properties
IUPAC Name |
2-(2,4-difluorophenoxy)-N-(1-methylpiperidin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F2N2O2/c1-10(21-14-4-3-11(16)9-13(14)17)15(20)18-12-5-7-19(2)8-6-12/h3-4,9-10,12H,5-8H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWOKQPKOROPBFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCN(CC1)C)OC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.